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Compound of Interest

Compound Name: 2,4-Difluorobenzaldehyde

Cat. No.: B074705 Get Quote

Essential Safety and Handling Guide for 2,4-
Difluorobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,4-Difluorobenzaldehyde. Adherence to these guidelines is

critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Immediate Precautions
2,4-Difluorobenzaldehyde is a flammable liquid that can cause skin and serious eye irritation.

[1] It may also cause respiratory irritation.[2] Ingestion can be harmful.[3] It is crucial to handle

this chemical in a well-ventilated area, away from heat, sparks, open flames, and other ignition

sources.[1][4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the required PPE for handling 2,4-Difluorobenzaldehyde.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a significant risk of

splashing.[5]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2]

Hand Protection

Butyl rubber gloves are

recommended for handling

aldehydes.[4][6] If unavailable,

heavy-duty nitrile gloves

(minimum 8 mil) may be used

for incidental contact, but

should be replaced

immediately upon

contamination.

Provides protection against

skin irritation.[1] Nitrile gloves

offer broad but not universal

protection, and their resistance

to halogenated aromatic

aldehydes may be limited.[7][8]

Body Protection

A flame-resistant lab coat, fully

buttoned. Long pants and

closed-toe, closed-heel shoes

are mandatory.[5]

Protects skin from accidental

splashes and contact. Flame-

resistant material is necessary

due to the flammability of the

chemical.

Respiratory Protection

Work must be conducted in a

certified chemical fume hood. If

a fume hood is not available or

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.[1][9]

Prevents inhalation of vapors,

which can cause respiratory

tract irritation.[2][7]

Safe Handling and Storage Protocol
Engineering Controls:

Always handle 2,4-Difluorobenzaldehyde in a properly functioning chemical fume hood.[1]
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Use explosion-proof equipment and ensure that all electrical equipment is properly grounded

to prevent static discharge.[4][10]

Keep a safety shower and eyewash station readily accessible.[4]

Procedural Steps for Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your

workspace by removing all potential ignition sources.

Dispensing: When transferring the chemical, use a grounded funnel to minimize static

electricity buildup. Keep containers tightly closed when not in use.[4][10]

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[1][4] Decontaminate the work area.

Storage:

Store in a cool, dry, well-ventilated area away from heat and direct sunlight.[1][10]

Keep the container tightly closed and store under an inert gas if possible.[1]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

[10]

Spill and Emergency Procedures
Spill Response: In the event of a spill, follow these steps:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill

is large or in a poorly ventilated space.

Control Ignition Sources: Extinguish all nearby flames and turn off any spark-producing

equipment.

Containment: For small spills, contain the liquid with an inert absorbent material such as

sand, earth, or vermiculite.[7] Do not use combustible materials like sawdust.
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Cleanup: Wearing appropriate PPE, carefully collect the absorbed material using non-

sparking tools and place it into a labeled, sealable container for hazardous waste.

Decontamination: Clean the spill area with a mild detergent and water. All cleaning materials

should also be disposed of as hazardous waste.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[1][11]

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with

plenty of water for at least 15 minutes.[1][4] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[1][4] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1][2]

Disposal Plan
2,4-Difluorobenzaldehyde is a halogenated organic compound and must be disposed of as

hazardous waste.

Waste Collection: Collect all waste containing 2,4-Difluorobenzaldehyde, including

contaminated absorbents and cleaning materials, in a clearly labeled, sealed, and

compatible container.

Segregation: Do not mix halogenated organic waste with non-halogenated waste streams.[6]

Disposal: Arrange for the disposal of the hazardous waste through a licensed professional

waste disposal service in accordance with all local, state, and federal regulations.[7]

Incineration is a common treatment method for this type of waste.[5]

Quantitative Data Summary
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Property Value Source(s)

CAS Number 1550-35-2 [8]

Molecular Formula C₇H₄F₂O [8]

Molecular Weight 142.10 g/mol [8]

Boiling Point 65-66 °C at 17 mmHg [8]

Flash Point 55 °C (131 °F) - closed cup [8]

Density 1.299 g/mL at 25 °C [8]

Hazard Classifications
Flammable Liquid 3, Skin

Irritant 2, Eye Irritant 2
[8]

Visual Workflow Diagrams
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Safe Handling Workflow for 2,4-Difluorobenzaldehyde

Preparation

Handling

Post-Handling

Waste Disposal

Don Appropriate PPE

Ensure Fume Hood is Operational

Remove Ignition Sources

Dispense Chemical in Fume Hood

Keep Container Closed

Decontaminate Work Area

Wash Hands Thoroughly

Collect Waste in Labeled Container

Segregate from Non-Halogenated Waste

Arrange for Professional Disposal
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Spill Response Decision Tree

Spill Occurs

Is the spill large or in a poorly ventilated area?

Evacuate Area
Alert Others

Call EHS

Yes

Small, manageable spill

No

Control Ignition Sources

Don Appropriate PPE

Contain with Inert Absorbent

Collect Waste in Sealed Container

Decontaminate Area

Dispose of as Hazardous Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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